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Compound of Interest

Compound Name: 1,3-Dibromotetrafluorobenzene

Cat. No.: B073227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 1,3-
Dibromotetrafluorobenzene, a crucial physical property for its application in research and

development, particularly in the synthesis of complex organic molecules for medicinal

chemistry and materials science.[1] This document outlines the established boiling point,

presents detailed experimental protocols for its determination, and discusses the significance

of this property in practical applications.

Core Physicochemical Data
The accurate determination of the boiling point is fundamental for the purification, handling, and

reaction design involving 1,3-Dibromotetrafluorobenzene. The properties of this compound

are summarized in the table below for easy reference.
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Property Value Source

Boiling Point 200 °C [1][2][3][4][5]

Molecular Formula C₆Br₂F₄ [1][2]

Molecular Weight 307.87 g/mol [1][2][3]

Density 2.18 g/mL at 25 °C [3][5]

Refractive Index n20/D 1.516 [3][5]

Appearance
Colorless to light yellow clear

liquid
[1][2]

CAS Number 1559-87-1 [1][3]

Significance in Research and Drug Development
1,3-Dibromotetrafluorobenzene is a versatile halogenated compound utilized as a key

intermediate in the synthesis of a variety of fluorinated compounds, which are integral to the

development of pharmaceuticals and agrochemicals.[1] Its unique molecular structure,

featuring both bromine and fluorine atoms, allows for diverse applications in synthetic organic

chemistry.[1] The bromine atoms serve as reactive sites for cross-coupling reactions, enabling

the construction of complex molecular architectures, while the fluorine atoms can enhance the

metabolic stability and binding affinity of drug candidates. The boiling point is a critical

parameter for its purification by distillation and for defining the thermal conditions of reactions in

which it is a reactant or a solvent.

Experimental Protocol for Boiling Point
Determination
The following is a detailed methodology for the determination of the boiling point of 1,3-
Dibromotetrafluorobenzene using the Thiele tube method, a common and reliable technique

for small sample volumes.[6]

Apparatus:

Thiele tube
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Thermometer (calibrated, with a range up to at least 220 °C)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

High-boiling point mineral oil or silicone oil

Stand and clamp

Procedure:

Sample Preparation: Fill the small test tube with 1,3-Dibromotetrafluorobenzene to a depth

of approximately 1-2 cm.

Capillary Tube Insertion: Place the capillary tube, with the sealed end facing upwards, into

the test tube containing the sample.

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom

of the test tube should be level with the bulb of the thermometer.

Thiele Tube Setup: Fill the Thiele tube with a suitable high-boiling point oil to a level just

above the side arm.

Mounting: Clamp the Thiele tube to a stand and carefully insert the thermometer and test

tube assembly into the oil, ensuring the sample is fully immersed.

Heating: Gently heat the side arm of the Thiele tube with a slow, even flame or a heating

mantle. The design of the Thiele tube will ensure uniform heating of the oil via convection.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue gentle heating until a continuous and rapid stream

of bubbles is observed.
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Equilibrium: At this point, remove the heat source and allow the apparatus to cool slowly.

Boiling Point Determination: The boiling point is the temperature at which the stream of

bubbles ceases and the liquid just begins to enter the capillary tube. Record this

temperature.

Repeat: For accuracy, allow the apparatus to cool further, then reheat to obtain a second

determination.

Logical Workflow for Boiling Point Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the boiling point of 1,3-Dibromotetrafluorobenzene.
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Workflow for Boiling Point Determination

Sample Preparation:
Fill test tube with

1,3-Dibromotetrafluorobenzene

Insert sealed
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Assemble test tube
and thermometer

Mount assembly
in Thiele tube

Heat the apparatus
gently

Observe for continuous
stream of bubbles
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and allow to cool

Record temperature when
liquid enters capillary

Repeat for
accuracy
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Caption: Logical workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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